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Compound of Interest

Compound Name: Bromo-PEG2-alcohol

Cat. No.: B3281400 Get Quote

Essential Safety and Handling Guide for Bromo-
PEG2-alcohol
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Bromo-PEG2-alcohol, including detailed operational and disposal plans. Adherence

to these procedures is critical for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Safety Summary
Bromo-PEG2-alcohol presents several potential hazards that necessitate careful handling.

While some suppliers may not classify it as hazardous, others indicate potential for acute oral

toxicity, skin and eye irritation, and respiratory irritation[1][2]. Therefore, it is crucial to handle

this compound with appropriate caution.
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Hazard

Classification
Description GHS Pictogram Signal Word

Hazard

Statements

Acute Toxicity,

Oral
Category 4 pictogram Warning

H302: Harmful if

swallowed[2]

Skin

Corrosion/Irritatio

n

Category 2 pictogram Warning
H315: Causes

skin irritation[2]

Serious Eye

Damage/Irritation
Category 2A pictogram Warning

H319: Causes

serious eye

irritation[2]

Specific Target

Organ Toxicity
Category 3 pictogram Warning

H335: May

cause respiratory

irritation[2]

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is essential when handling

Bromo-PEG2-alcohol to mitigate exposure risks. The following PPE is required:

Hand Protection: Chemical-resistant gloves are mandatory. Disposable nitrile gloves provide

adequate short-term protection, but it is advisable to consult the glove manufacturer's

resistance guide for specific breakthrough times[3]. Always inspect gloves for any signs of

degradation or puncture before use.

Eye and Face Protection: Safety glasses meeting the ANSI Z.87.1 standard are the minimum

requirement. However, for splash hazards, chemical splash goggles or a face shield worn

over safety glasses are necessary to provide comprehensive protection[3][4].

Body Protection: A standard laboratory coat should be worn and fully buttoned to protect the

skin and personal clothing from potential splashes. For larger quantities or in situations with

a higher risk of exposure, a chemical-resistant apron or coveralls should be considered[3][5].

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize the inhalation of vapors or mists[2]. If engineering
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controls are insufficient to maintain exposure below permissible limits, a NIOSH-approved

respirator may be required[3][6].

Operational Plan for Handling Bromo-PEG2-alcohol
A systematic approach to handling Bromo-PEG2-alcohol will ensure minimal exposure and

maintain experimental integrity.

1. Preparation and Precautionary Measures:

Before starting any work, ensure that an eyewash station and safety shower are readily
accessible.
Confirm that all necessary PPE is available and in good condition.
Work within a properly functioning chemical fume hood to mitigate inhalation risks.

2. Handling the Compound:

When handling Bromo-PEG2-alcohol, which may be a liquid, avoid direct contact with skin
and eyes.
Use compatible labware (e.g., glass, polyethylene) to prevent any reaction with the
container.
Do not eat, drink, or smoke in the designated handling area[2].

3. Storage:

Bromo-PEG2-alcohol should be stored in a freezer at temperatures under -20°C[7].
The container must be sealed tightly and stored in a dry environment to prevent degradation.

4. In Case of Accidental Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes and remove contaminated clothing[1]. Seek medical attention if
irritation persists.
Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids[1]. Seek immediate medical attention.
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist[1].
Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention[2].
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Disposal Plan
Proper disposal of Bromo-PEG2-alcohol and any contaminated materials is crucial to prevent

environmental contamination and comply with regulations.

1. Waste Segregation:

Bromo-PEG2-alcohol is a halogenated organic compound due to the presence of
bromine[8].
All waste containing this compound must be collected in a designated, properly labeled
"Halogenated Organic Waste" container[8][9].
Do not mix halogenated waste with non-halogenated waste, as this will increase disposal
costs and complexity[9].

2. Waste Collection:

Use a dedicated, leak-proof, and chemically compatible container for waste collection.
The container must be kept tightly closed when not in use and stored in a well-ventilated
area, away from incompatible materials.
Clearly label the waste container with "Halogenated Organic Waste" and list the contents,
including "Bromo-PEG2-alcohol".

3. Final Disposal:

Arrange for the disposal of the halogenated waste through a licensed hazardous waste
disposal company[1].
Follow all local, state, and national regulations for hazardous waste disposal[1].
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Start

Preparation:
- Verify fume hood function

- Inspect and don appropriate PPE
- Ensure emergency equipment is accessible

Handling Bromo-PEG2-alcohol:
- Work within a fume hood

- Avoid direct contact
- Use compatible labware

Storage:
- Store at < -20°C

- Keep container tightly sealed
- Ensure dry environment

Store unused material

Accidental Spill or Exposure

If spill/exposure occurs

Waste Disposal:
- Segregate as Halogenated Waste

- Use labeled, sealed container
- Arrange for licensed disposal

Dispose of waste

End

Process Complete

First Aid Measures:
- Skin: Wash with soap and water

- Eyes: Flush with water
- Inhalation: Move to fresh air

- Ingestion: Seek medical attention

Decontaminate and dispose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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